2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide

• Molecular Formula: C25H27N3O4
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-[6-[[2-(3,4-dimethylphenoxy)acetyl]amino]pyridin-2-yl]acetamide
• InChI: InChI=1S/C25H27N3O4/c1-16-8-10-20(12-18(16)3)31-14-24(29)27-22-6-5-7-23(26-22)28-25(30)15-32-21-11-9-17(2)19(4)13-21/h5-13H,14-15H2,1-4H3,(H2,26,27,28,29,30)
• InChI Key: QPHMQLAFZPZNPE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=NC(=CC=C2)NC(=O)COC3=CC(=C(C=C3)C)C)C

Description

2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of amide derivatives and has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide involves the inhibition of various signaling pathways that are involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of protein kinases such as AKT and ERK, which play a crucial role in the survival and proliferation of cancer cells. Additionally, this compound has been found to modulate the expression of various genes involved in the regulation of cell cycle progression and apoptosis.
Biochemical and Physiological Effects
2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide has been found to exhibit significant biochemical and physiological effects in various preclinical studies. It has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to exhibit anti-inflammatory properties by modulating the expression of various cytokines and chemokines. Additionally, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide is its high potency and selectivity towards cancer cells. This makes it an ideal candidate for the development of targeted therapies for various types of cancer. Additionally, this compound has shown promising results in various preclinical studies, indicating its potential as a therapeutic agent. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can affect its pharmacokinetic properties and limit its clinical application.

Future Directions

There are several future directions for the research and development of 2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide. One of the areas of focus is the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its clinical efficacy. Additionally, further studies are needed to elucidate the mechanism of action of this compound and identify its molecular targets. Furthermore, the potential of this compound as a combination therapy with other anticancer agents needs to be explored. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide involves the reaction of 3,4-dimethylphenol, pyridine-2-carboxylic acid, and 3,4-dimethylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through a series of steps, including nucleophilic substitution and acylation, to yield the desired product. The purity and yield of the final product can be improved through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(6-{[(3,4-dimethylphenoxy)acetyl]amino}-2-pyridinyl)acetamide has shown potential therapeutic applications in various preclinical studies. It has been found to exhibit significant anticancer activity by inhibiting the growth and proliferation of cancer cells. It has also shown promising results in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, this compound has been investigated for its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.